Cas no 4888-20-4 (N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide)

• Product Name: N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide
• CAS No: 4888-20-4
• MF: C₂₁H₂₄FNO₃S
• MW: 389.483568191528
• CID: 2619970
• PubChem ID: 5235247
• Update Time: 2025-04-21

N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z57393109
• 577960-46-4
• STK704505
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-fluoro-N-[4-(propan-2-yl)benzyl]benzamide
• DTXSID40412108
• 4888-20-4
• AKOS002236869
• AKOS016083061
• N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide

• Inchi： 1S/C21H24FNO3S/c1-15(2)17-9-7-16(8-10-17)13-23(18-11-12-27(25,26)14-18)21(24)19-5-3-4-6-20(19)22/h3-10,15,18H,11-14H2,1-2H3
• InChI Key： FUZGDHXSAGKEHE-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(C1C=CC=CC=1F)=O)CC1C=CC(C(C)C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 389.146093
• Monoisotopic Mass: 389.146093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.27
• Boiling Point: 606°C at 760 mmHg
• Flash Point: 320.3°C
• Refractive Index: 1.593